4-{[4-(2-Methoxyethyl)phenoxy]methyl}-1,3,2lambda~4~-dioxathiolan-2-one

• CAS No.: 88641-64-9
• Molecular Formula: C12H16O5S
• Molecular Weight: 272.32 g/mol
• IUPAC Name: 4-[[4-(2-methoxyethyl)phenoxy]methyl]-1,3,2-dioxathiolane 2-oxide
• InChI: InChI=1S/C12H16O5S/c1-14-7-6-10-2-4-11(5-3-10)15-8-12-9-16-18(13)17-12/h2-5,12H,6-9H2,1H3
• InChI Key: GEIILWZONNWCMO-UHFFFAOYSA-N
• Canonical SMILES: COCCC1=CC=C(C=C1)OCC2COS(=O)O2

Description

4-{[4-(2-Methoxyethyl)phenoxy]methyl}-1,3,2lambda~4~-dioxathiolan-2-one is a complex organic compound with a unique structure that includes a dioxathiolanone ring and a phenoxy group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-{[4-(2-Methoxyethyl)phenoxy]methyl}-1,3,2lambda~4~-dioxathiolan-2-one typically involves multiple steps. One common method includes the reaction of 4-(2-Methoxyethyl)phenol with an appropriate alkylating agent to form the intermediate compound. This intermediate is then reacted with a dioxathiolanone precursor under controlled conditions to yield the final product. The reaction conditions often require specific temperatures, solvents, and catalysts to ensure high yield and purity .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to maximize efficiency and minimize costs. The process may include continuous flow reactors and automated systems to ensure consistent quality and scalability .

Chemical Reactions Analysis

Types of Reactions

4-{[4-(2-Methoxyethyl)phenoxy]methyl}-1,3,2lambda~4~-dioxathiolan-2-one can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized using strong oxidizing agents to form corresponding sulfoxides or sulfones.

Reduction: Reduction reactions can convert the compound into its corresponding alcohols or thiols.

Substitution: Nucleophilic substitution reactions can replace the phenoxy group with other functional groups

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are often used.

Substitution: Nucleophiles like amines or thiols can be used under basic conditions

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield sulfoxides or sulfones, while reduction may produce alcohols or thiols .

Scientific Research Applications

4-{[4-(2-Methoxyethyl)phenoxy]methyl}-1,3,2lambda~4~-dioxathiolan-2-one has several scientific research applications:

Chemistry: Used as a reagent in organic synthesis and as a building block for more complex molecules.

Biology: Investigated for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Explored for its potential therapeutic applications, such as drug development and delivery systems.

Industry: Utilized in the production of specialty chemicals and materials .

Mechanism of Action

The mechanism of action of 4-{[4-(2-Methoxyethyl)phenoxy]methyl}-1,3,2lambda~4~-dioxathiolan-2-one involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes or receptors, thereby modulating their activity. The exact molecular targets and pathways depend on the specific application and context .

Comparison with Similar Compounds

Similar Compounds

• 4-[(4′-(2-Methoxyethyl)phenoxy)methyl]phenylboronic acid
• 3-[(4′-(2-Methoxyethyl)phenoxy)methyl]phenylboronic acid

Uniqueness

4-{[4-(2-Methoxyethyl)phenoxy]methyl}-1,3,2lambda~4~-dioxathiolan-2-one is unique due to its specific structural features, such as the dioxathiolanone ring and phenoxy group. These features confer distinct chemical and biological properties, making it valuable for various applications .